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Introduction

NSC 109555 is a selective and reversible ATP-competitive inhibitor of Checkpoint Kinase 2

(Chk2), a critical serine/threonine kinase involved in the DNA damage response pathway.[1][2]

[3] Chk2 is activated in response to genomic instability and DNA damage, leading to cell cycle

arrest to facilitate DNA repair or, in cases of severe damage, apoptosis.[3][4] By inhibiting

Chk2, NSC 109555 can disrupt these cellular checkpoints, potentially sensitizing cancer cells

to DNA-damaging agents. This application note provides detailed protocols for assessing the

effect of NSC 109555 on cell viability using two common colorimetric assays: MTT and XTT.

Principle of the Assays

Both MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and XTT (2,3-bis-(2-

methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assays are based on the

principle that metabolically active cells can reduce tetrazolium salts into colored formazan

products.
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MTT Assay: The yellow tetrazolium salt, MTT, is reduced by mitochondrial dehydrogenases

in viable cells to form an insoluble purple formazan. This formazan must be solubilized with a

detergent before the absorbance can be measured.

XTT Assay: The XTT tetrazolium salt is reduced to a water-soluble orange formazan product,

eliminating the need for a solubilization step and allowing for a more direct measurement of

cell viability.

Quantitative Data
The following table summarizes the available inhibitory concentration (IC50) values for NSC
109555. It is important to note that single-agent cytotoxicity data for NSC 109555 across a wide

range of cell lines is limited in the public domain. Much of the existing research focuses on its

synergistic effects with other chemotherapeutic agents.

Target/Cell Line Assay Type IC50 Value Reference

Chk2 Kinase In vitro kinase assay 0.2 µM [1]

Histone H1

Phosphorylation
In vitro kinase assay 0.24 µM [1]

Pancreatic Cancer

Cells (MIA PaCa-2,

CFPAC-1, Panc-1,

BxPC-3)

MTT Assay (in

combination with

Gemcitabine)

Synergistic antitumor

effect observed

Experimental Protocols
Materials

NSC 109555 (store as per manufacturer's instructions, typically as a stock solution in DMSO

at -20°C)

Selected cancer cell line(s)

Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine

serum (FBS) and antibiotics
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Phosphate-buffered saline (PBS), sterile

96-well flat-bottom cell culture plates

MTT reagent (5 mg/mL in PBS, sterile filtered)

MTT Solubilization Solution (e.g., 10% SDS in 0.01 M HCl, or DMSO)

XTT reagent

Electron coupling reagent (e.g., PMS)

Microplate reader capable of measuring absorbance at the appropriate wavelengths

MTT Cell Viability Assay Protocol
Cell Seeding:

Harvest and count cells to be tested.

Seed cells in a 96-well plate at a predetermined optimal density (typically 5,000-10,000

cells/well in 100 µL of complete culture medium).

Include wells for "medium only" (background control) and "cells with vehicle control" (e.g.,

DMSO at the same final concentration as in the NSC 109555-treated wells).

Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell

attachment.

Compound Treatment:

Prepare serial dilutions of NSC 109555 in complete culture medium.

Carefully remove the medium from the wells and add 100 µL of the medium containing the

desired concentrations of NSC 109555.

Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

MTT Addition and Incubation:
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Following the treatment period, add 10 µL of MTT reagent (5 mg/mL) to each well.

Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT

into formazan crystals.

Formazan Solubilization:

Carefully remove the medium containing MTT from each well without disturbing the

formazan crystals.

Add 100 µL of MTT Solubilization Solution (e.g., DMSO) to each well.

Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 5-10

minutes to ensure complete dissolution of the formazan crystals.

Absorbance Measurement:

Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of

630 nm can be used to subtract background absorbance.

Data Analysis:

Subtract the average absorbance of the "medium only" wells from all other readings.

Calculate the percentage of cell viability for each concentration of NSC 109555 using the

following formula:

% Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x

100

Plot the percentage of cell viability against the concentration of NSC 109555 to determine

the IC50 value (the concentration at which 50% of cell growth is inhibited).

XTT Cell Viability Assay Protocol
Cell Seeding and Compound Treatment:

Follow steps 1 and 2 from the MTT assay protocol.
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XTT Reagent Preparation:

Prepare the XTT working solution immediately before use by mixing the XTT reagent and

the electron coupling reagent according to the manufacturer's instructions.

XTT Addition and Incubation:

Following the treatment period, add 50 µL of the freshly prepared XTT working solution to

each well.

Incubate the plate for 2-4 hours at 37°C. The incubation time may need to be optimized

depending on the cell type and density.

Absorbance Measurement:

Measure the absorbance of the soluble formazan at 450 nm using a microplate reader. A

reference wavelength between 630 nm and 690 nm is recommended.

Data Analysis:

Follow step 6 from the MTT assay protocol, using the absorbance readings obtained at

450 nm.

Diagrams
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Experimental Workflow for Cell Viability Assay
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Caption: Workflow for determining cell viability using MTT or XTT assays.
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Caption: Role of NSC 109555 in the Chk2 DNA damage response pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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